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Get Quote

Dodemorph Acetate: Key Properties

The table below summarizes the core chemical and functional characteristics of dodemorph acetate that are

relevant for compatibility considerations [1].

Property

Description

IUPAC Name

Chemical Group

Mode of Action

FRAC Code

Solubility in Water

Log P

Formulation
Example

4-cyclododecyl-2,6-dimethylmorpholine acetate [1]

Morpholine fungicide [1]

Systemic with protective and curative action. Inhibits sterol biosynthesis
(ergosterol) in membranes [1].

5 (High risk of resistance) [1]

746 mg/L (at 20°C, pH 7) [1]

4.23 (High) [1]

Emulsifiable concentrate (EC) [1]
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FAQ & Troubleshooting Guide

Here are answers to common compatibility questions, based on general principles and the available data.

¢ Q1: With which pesticides is dodemorph acetate compatible?

o A: Specific combination data is not available in the search results. Dodemorph acetate is
approved for use in several EU countries (e.g., Germany, Italy, Netherlands) [1], indicating
its general usability in integrated pest management systems. However, physical and chemical
compatibility must be tested case-by-case with your specific tank-mix partners.

¢ Q2: What is a standard protocol for testing pesticide compatibility?

o A: You can adapt the following general workflow to test dodemorph acetate with other
pesticides. The diagram below outlines the key steps, from preparation to evaluation.
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(342 ppm CaCOs3)
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Observe immediately
for heating, gelling, precipitation
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Observe after 30 min
and 2-4 hours for separation

i

Check for crystal formation
or sludge over 24 hours

Assess Results:

Stable Homogeneous Mixture = Compatible

Click to download full resolution via product page

¢ Q3: What are common signs of incompatibility?

o A: Be observant during testing for these key indicators [1]:
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= Formation of a gel or a thick, non-pourable mixture.

= Precipitation of solids or formation of crystals.

= Severe separation that cannot be re-suspended with moderate agitation.
= Excessive foaming or formation of a persistent foam layer.

= Heat generation upon mixing.

¢ Q4: How can resistance to dodemorph acetate be managed?

o A:As a FRAC Code 5 fungicide, dodemorph acetate is at high risk for resistance
development. Always adhere to the following strategies [1]:
= Mix with non-cross-resistant fungicides from different FRAC groups.
= Rotate with fungicides of different modes of action.
= Apply as a preventative or early curative treatment.
= Follow label instructions strictly regarding application rates and total number of
applications per season.

How to Proceed with Your Research

Given the lack of specific combination data, I suggest the following actions to find the information you need:

¢ Contact the Manufacturer: Reach out to BASF or other current manufacturers and suppliers [1] [2].
They often have the most detailed and proprietary compatibility data for their products.

¢ Consult Regional Experts: Check with your local agricultural extension service or regulatory body.
They may have region-specific guidelines and data.

¢ Perform Your Own Jar Tests: The experimental protocol provided above is a critical and standard
practice to determine physical compatibility in your own laboratory setting before proceeding to field
trials.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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